![molecular formula C28H22ClNO8 B1245356 20-Chloro-1,17,19,21-tetrahydroxy-3-methoxy-7,24-dimethyl-6-azahexacyclo[12.12.0.02,11.04,9.016,25.018,23]hexacosa-2(11),3,7,9,16,18,20,22,24-nonaene-5,15,26-trione](/img/structure/B1245356.png)
20-Chloro-1,17,19,21-tetrahydroxy-3-methoxy-7,24-dimethyl-6-azahexacyclo[12.12.0.02,11.04,9.016,25.018,23]hexacosa-2(11),3,7,9,16,18,20,22,24-nonaene-5,15,26-trione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
20-Chloro-1,17,19,21-tetrahydroxy-3-methoxy-7,24-dimethyl-6-azahexacyclo[12.12.0.02,11.04,9.016,25.018,23]hexacosa-2(11),3,7,9,16,18,20,22,24-nonaene-5,15,26-trione is a natural product found in Streptomyces with data available.
Scientific Research Applications
Crystal Structure and Molecular Modeling
The compound's molecular structure and interactions have been analyzed in various studies. For instance, the work by Flörke et al. (2003) focuses on the crystal structure of a closely related compound, highlighting its molecular packing and hydrogen bond interactions (Flörke et al., 2003). Additionally, Santana et al. (2020) conducted molecular modeling studies on chromene derivatives, which are structurally similar, to explore their potential as anticancer drug leads (Santana et al., 2020).
Synthesis and Characterization
Research by Schill and Henschel (1970) and Tu et al. (2007) includes the synthesis and characterization of similar macrocyclic compounds. These studies provide insights into the methods used for creating complex chemical structures and their subsequent analysis (Schill & Henschel, 1970); (Tu et al., 2007).
Potential Applications in Pharmacology
While excluding specific drug use and dosage information, it's worth noting that similar compounds have been explored for their pharmacological potentials. The research by Brkich et al. (2020) on a derivative of 3,7-diazabicyclo[3.3.1]nonane, which shares structural similarities, studied its physicochemical properties for pharmaceutical applications (Brkich et al., 2020).
Electrochemical Behavior
The study of electrochemical behaviors of related compounds, such as the work by Gokmese et al. (2005) on a crown type polyether, provides insights into the redox properties and potential applications in electrochemistry (Gokmese et al., 2005).
properties
Molecular Formula |
C28H22ClNO8 |
---|---|
Molecular Weight |
535.9 g/mol |
IUPAC Name |
20-chloro-1,17,19,21-tetrahydroxy-3-methoxy-7,24-dimethyl-6-azahexacyclo[12.12.0.02,11.04,9.016,25.018,23]hexacosa-2(11),3,7,9,16,18,20,22,24-nonaene-5,15,26-trione |
InChI |
InChI=1S/C28H22ClNO8/c1-9-6-12-7-11-4-5-14-22(32)19-16(10(2)13-8-15(31)21(29)24(34)18(13)23(19)33)26(35)28(14,37)20(11)25(38-3)17(12)27(36)30-9/h6-8,14,31,33-34,37H,4-5H2,1-3H3,(H,30,36) |
InChI Key |
YFSXWCSVEGSUER-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC2=CC3=C(C(=C2C(=O)N1)OC)C4(C(CC3)C(=O)C5=C(C6=C(C(=C(C=C6C(=C5C4=O)C)O)Cl)O)O)O |
synonyms |
BE 19412A BE-19412A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.